Cas no 1805151-52-3 (2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline)
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring bromine, methoxy, and trifluoromethoxy substituents on the aromatic ring. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing and electron-donating groups enable selective functionalization. The presence of bromine enhances reactivity for cross-coupling reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity, making it valuable in drug discovery. Its well-defined structure and high purity ensure consistent performance in complex organic transformations. Suitable for use in research and industrial applications, this compound offers a balance of reactivity and stability for advanced synthetic chemistry.
1805151-52-3 structure
Product Name:2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline
CAS No:1805151-52-3
MF:C8H7BrF3NO2
MW:286.045892000198
CID:4974167
Update Time:2025-06-07
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline
-
- Inchi： 1S/C8H7BrF3NO2/c1-14-5-3-2-4(13)6(9)7(5)15-8(10,11)12/h2-3H,13H2,1H3
- InChI Key： BIZIGRMDYXPEOV-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1OC(F)(F)F)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 3.1
- Topological Polar Surface Area: 44.5
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020602-1g |
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline |
1805151-52-3 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
1805151-52-3 (2-Bromo-4-methoxy-3-(trifluoromethoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
